Cas no 1240579-95-6 (3,5-Dibromo-1-(2-ethoxyethyl)-1H-1,2,4-triazole)

3,5-Dibromo-1-(2-ethoxyethyl)-1H-1,2,4-triazole structure
1240579-95-6 structure
Product Name:3,5-Dibromo-1-(2-ethoxyethyl)-1H-1,2,4-triazole
CAS No:1240579-95-6
MF:C6H9Br2N3O
MW:298.963159322739
MDL:MFCD16811084
CID:4690515
Update Time:2023-08-15

3,5-Dibromo-1-(2-ethoxyethyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dibromo-1-(2-ethoxyethyl)-1H-1,2,4-triazole
    • CCOCCN1N=C(Br)N=C1Br
    • MDL: MFCD16811084
    • Inchi: 1S/C6H9Br2N3O/c1-2-12-4-3-11-6(8)9-5(7)10-11/h2-4H2,1H3
    • InChI Key: XVVBYEBGDMRDLI-UHFFFAOYSA-N
    • SMILES: BrC1=NC(=NN1CCOCC)Br

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 138
  • Topological Polar Surface Area: 39.9

3,5-Dibromo-1-(2-ethoxyethyl)-1H-1,2,4-triazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB423096-1 g
3,5-Dibromo-1-(2-ethoxyethyl)-1H-1,2,4-triazole
1240579-95-6
1g
€542.30 2023-04-24
abcr
AB423096-5 g
3,5-Dibromo-1-(2-ethoxyethyl)-1H-1,2,4-triazole
1240579-95-6
5g
€947.00 2023-04-24
abcr
AB423096-10 g
3,5-Dibromo-1-(2-ethoxyethyl)-1H-1,2,4-triazole
1240579-95-6
10g
€1330.40 2023-04-24
Chemenu
CM338250-1g
3,5-Dibromo-1-(2-ethoxyethyl)-1H-1,2,4-triazole
1240579-95-6 95%+
1g
$306 2023-01-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1193523-1g
3,5-Dibromo-1-(2-ethoxyethyl)-1H-1,2,4-triazole
1240579-95-6 98%
1g
¥2388.00 2024-08-09
abcr
AB423096-1g
3,5-Dibromo-1-(2-ethoxyethyl)-1H-1,2,4-triazole; .
1240579-95-6
1g
€542.30 2025-02-14
abcr
AB423096-5g
3,5-Dibromo-1-(2-ethoxyethyl)-1H-1,2,4-triazole; .
1240579-95-6
5g
€947.00 2025-02-14
abcr
AB423096-10g
3,5-Dibromo-1-(2-ethoxyethyl)-1H-1,2,4-triazole; .
1240579-95-6
10g
€1330.40 2025-02-14
A2B Chem LLC
AJ26725-1g
3,5-dibromo-1-(2-ethoxyethyl)-1H-1,2,4-triazole
1240579-95-6 95%
1g
$624.00 2024-04-20
A2B Chem LLC
AJ26725-2g
3,5-dibromo-1-(2-ethoxyethyl)-1H-1,2,4-triazole
1240579-95-6 95+%
2g
$759.00 2024-01-04
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